Cas no 2653-66-9 (2-Naphthalenol,1-[2-(2-naphthalenyl)diazenyl]-)

• Product Name: 2-Naphthalenol,1-[2-(2-naphthalenyl)diazenyl]-
• CAS No: 2653-66-9
• MF: C₂₀H₁₄N₂O
• MW: 298.33796453476
• CID: 273357
• PubChem ID: 174860
• Update Time: 2025-04-19

2-Naphthalenol,1-[2-(2-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol,1-[2-(2-naphthalenyl)diazenyl]-
• (1Z)-1-(naphthalen-2-ylhydrazinylidene)naphthalen-2-one
• (1Z)-1-[2-(naphthalen-2-yl)hydrazinylidene]naphthalen-2(1H)-one
• 2-Naphthalenol, 1-(2-naphthalenylazo)-
• C.I. Solvent Orange 8
• DTXSID701023759
• 2653-66-9
• SCHEMBL6686252
• 1-(2-Naphtylazo)-2-naphthol
• 2-Naphthol, 1-(2-naphthylazo)-
• 1-(naphthalen-2-yldiazenyl)naphthalen-2-ol

• Inchi： 1S/C20H14N2O/c23-19-12-10-15-6-3-4-8-18(15)20(19)22-21-17-11-9-14-5-1-2-7-16(14)13-17/h1-13,23H/b22-21+
• InChI Key： UQKKYTDALTXHSP-QURGRASLSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1/N=N/C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 298.11072
• Monoisotopic Mass: 298.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 45Ų

Experimental Properties

• PSA: 44.95